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Compound of Interest

Compound Name: Diclosulam

Cat. No.: B129774

Introduction

Diclosulam is a selective, systemic herbicide belonging to the triazolopyrimidine sulfonanilide
chemical family.[1] It is effective for the pre-emergence and early post-emergence control of a
wide spectrum of broadleaf weeds and sedges in soybean cultivation.[1][2] The mode of action
of diclosulam is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for
the biosynthesis of branched-chain amino acids (leucine, isoleucine, and valine) in susceptible
plants.[1][2][3][4] This inhibition leads to the cessation of cell division and ultimately the death
of the weed. This document provides detailed protocols for evaluating the efficacy of
diclosulam on common soybean weeds in both greenhouse and field settings.

Mechanism of Action Signaling Pathway
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Caption: Diclosulam's mode of action targeting the ALS enzyme.

Experimental Protocols
Greenhouse Bioassay for Diclosulam Efficacy

This protocol is designed to rapidly assess the dose-response of various weed species to
diclosulam under controlled environmental conditions.

1.1. Materials
e Diclosulam formulation (e.g., 84% Water Dispersible Granules - WDG)

e Seeds of target weed species (e.g., Amaranthus retroflexus, Chenopodium album, Cyperus
rotundus)[5][6][7]

e Soybean seeds (as a measure of crop tolerance)
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Pots (10-15 cm diameter) filled with a standardized potting mix

Greenhouse with controlled temperature (25-30°C), humidity (60-70%), and photoperiod (14-
16 hours light)

Calibrated laboratory sprayer

Deionized water

Adjuvant (optional, e.g., ethoxylated isodecyl alcohol)[6][7]

Drying oven

Analytical balance

1.2. Experimental Design

A completely randomized design (CRD) is typically used.

Treatments should include a range of diclosulam application rates (e.g., 0, 18, 22, 26, 35,
and 70 g a.i./ha) to determine the dose-response curve.[3][4][8][9]

Include an untreated (weedy) and a weed-free (hand-weeded) control.

Each treatment should be replicated at least four times.
1.3. Procedure

e Planting: Sow a known number of weed seeds (e.g., 10-20) and 3-4 soybean seeds in each
pot. Lightly cover with soil.

o Growth: Allow plants to grow to the 2-3 leaf stage for post-emergence applications. For pre-
emergence, apply diclosulam within 48 hours of sowing.

» Herbicide Preparation and Application:
o Prepare a stock solution of diclosulam in deionized water.

o Make serial dilutions to achieve the desired application rates.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.researchgate.net/publication/361400308_Weed_control_with_diclosulam_in_soybean
https://www.proquest.com/openview/faf4b4ad728866b98e589d484f880d3e/1?pq-origsite=gscholar&cbl=237826
https://www.benchchem.com/product/b129774?utm_src=pdf-body
https://www.scielo.br/j/pd/a/ppBVt7FnwnV7d3Fz4VRkKrr/?lang=en
https://awsjournal.org/wp-content/plugins/xml-to-html/include/lens/index.php?xml=0100-8358-PD-37-e019181370.xml&lang=en
https://www.isws.org.in/IJWSn/File/2009_41_Issue-3&4%20Supplymentary_170-173.pdf
https://www.researchgate.net/publication/314153304_Efficacy_of_diclosulam_on_weeds_and_yield_of_soybean
https://www.benchchem.com/product/b129774?utm_src=pdf-body
https://www.benchchem.com/product/b129774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o If using an adjuvant, add it to the spray solution according to the manufacturer's
recommendations.[6][7]

o Apply the herbicide solution evenly to the pots using a calibrated laboratory sprayer.

o Data Collection:

o Visual Injury Assessment: Rate phytotoxicity on a scale of 0% (no injury) to 100% (plant
death) at 7, 14, and 21 days after treatment (DAT).

o Weed Control Efficacy (%): At 21 DAT, count the number of surviving weeds in each pot
and calculate the percentage of control relative to the untreated pots.

o Biomass Reduction: At 21 DAT, harvest the above-ground plant material for each species
separately. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

Field Trial Protocol for Diclosulam Efficacy

This protocol outlines the procedure for evaluating diclosulam efficacy under real-world
agricultural conditions.

2.1. Materials

Diclosulam formulation (e.g., 84% WDG)

e Soybean variety suitable for the local growing conditions

o Naturally infested field with target weed species

o Tractor-mounted or backpack sprayer with calibrated nozzles
e Plot marking equipment (stakes, measuring tapes)

» Data collection tools (quadrats, hand-held data logger)

2.2. Experimental Design

o Arandomized complete block design (RCBD) is recommended to account for field variability.
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» Plot size should be adequate for representative sampling (e.g., 3m x 5m).

e Treatments should include a range of diclosulam application rates (e.g., 18.75, 22, 26, 37.5
g a.i./ha) as pre-emergence or early post-emergence applications.[5][6][8][9]

¢ Include an untreated (weedy) control and a weed-free (hand-weeded) control for
comparison.

o Each treatment should have at least three to four replications.

2.3. Procedure

» Site Selection and Preparation: Choose a field with a known history of uniform weed
infestation. Prepare the seedbed according to standard local practices for soybean
cultivation.

e Soybean Planting: Plant soybeans at the recommended seeding rate and row spacing.

» Herbicide Application:

o Pre-emergence: Apply diclosulam within 2-3 days of sowing before crop and weed
emergence.[1]

o Post-emergence: Apply when weeds are at the 1-3 leaf stage.[6]

o Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 200-250 L/ha).

(2]
e Data Collection:

o Weed Density and Species Composition: At 30 and 60 days after sowing (DAS), place
guadrats (e.g., 0.5m x 0.5m) at random locations within each plot and count the number of
individuals of each weed species.

o Weed Dry Matter: At 60 DAS, harvest the weeds from the quadrat areas, dry them, and
record the dry weight.
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o Weed Control Efficiency (WCE): Calculate WCE using the formula: WCE (%) = [(WPC -
WPT) / WPC] x 100, where WPC is the weed population or dry matter in the control plot
and WPT is the weed population or dry matter in the treated plot.

o Crop Phytotoxicity: Visually assess crop injury at 7 and 14 DAT on a 0-100% scale.

o Soybean Yield and Yield Components: At crop maturity, harvest the soybeans from a
central area of each plot to determine grain yield. Also, measure yield components such
as pods per plant and 100-seed weight.

Experimental Workflow
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Caption: Workflow for greenhouse and field efficacy testing.

Data Presentation
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The following tables summarize expected efficacy data for diclosulam based on published
research.

Table 1: Efficacy of Pre-emergence Diclosulam Application on Common Soybean Weeds

. Common Application Weed Control

Weed Species ] o Reference

Name Rate (g a.i./ha)  Efficiency (%)
Amaranthus )

Redroot Pigweed 22 - 26 > 90 [819]
retroflexus
Chenopodium Common

22 -26 >90 [8][9]

album Lambsquarters
Cyperus

Purple Nutsedge 26 > 85 [8][9]
rotundus
Parthenium Parthenium

12.4 >90 [2]

hysterophorus Weed
Trianthema

Horse Purslane 26 > 90 [8]
monogyna
Echinochloa )

Jungle Rice 12.4 Moderate 2]
colona

Table 2: Efficacy of Early Post-emergence Diclosulam Application on Common Soybean
Weeds
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. Common Application Weed Control
Weed Species ] o Reference
Name Rate (g a.i./ha) Efficiency (%)
Fallopia )
Wild Buckwheat 11.25 100 [5][6]
convolvulus
Black
Solanum nigrum ) 11.25 100 [5][6]
Nightshade
Amaranthus
Redroot Pigweed  11.25 + Adjuvant >80 [5][6]
retroflexus
Chenopodium Common )
11.25 + Adjuvant >80 [5][6]
album Lambsquarters

Table 3: Soybean Response to Diclosulam Application

Application Application . Impact on
o ] Crop Injury ] Reference
Timing Rate (g a.i./ha) Yield
Minimal to no No negative
Pre-emergence up to 35 o ) [31[41[5]
injury Impact

Minimal transient  No significant
Pre-emergence up to 70 o _ [31[4]
injury reduction

No phytotoxicity No negative
Post-emergence 11.25-225 ) [6]
observed impact

Disclaimer: Herbicide efficacy can be influenced by various factors including solil type, organic
matter content, rainfall, and weed growth stage. It is essential to consult the product label for
specific application instructions and precautions. The application rates provided are for
experimental purposes and may vary based on the specific product formulation and local
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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